Cas no 847972-22-9 (5-amino-2-(1-piperazinyl)-Benzonitrile)

• Product Name: 5-amino-2-(1-piperazinyl)-Benzonitrile
• CAS No: 847972-22-9
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 1038269
• PubChem ID: 62138947
• Update Time: 2025-04-20

5-amino-2-(1-piperazinyl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-(1-piperazinyl)-Benzonitrile
• 5-Amino-2-(piperazin-1-yl)benzonitrile
• 5-amino-2-piperazin-1-ylbenzonitrile
• 847972-22-9
• AKOS011419248
• SCHEMBL3636287
• DTXSID10734344
• 5-amino-2-piperazin-1-yl-benzonitrile
• A863978
• QUCGIBACMCXRNB-UHFFFAOYSA-N
• GS1538

• MDL： MFCD16687606
• Inchi： 1S/C11H14N4/c12-8-9-7-10(13)1-2-11(9)15-5-3-14-4-6-15/h1-2,7,14H,3-6,13H2
• InChI Key： QUCGIBACMCXRNB-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2C#N)N)CCNCC1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.1Ų